Cas no 62510-60-5 (3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride)

• Product Name: 3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride
• CAS No: 62510-60-5
• MF: C₄H₈ClNO₂S
• MW: 169.629818916321
• CID: 4075844
• PubChem ID: 12844438
• Update Time: 2025-07-19

3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, 2,3-dihydro-, 1,1-dioxide, hydrochloride
• 3-amino-2,3-dihydrothiophene 1,1-dioxide hydrochloride
• 3-Thiophenamine, 2,3-dihydro-,1,1-dioxide, hydrochloride (1:1)
• 3-Amino-2,3-dihydro-1lambda6-thiophene-1,1-dione hydrochloride
• 3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride
• AKOS008967631
• MFCD00456625
• 1,1-dioxo-2,3-dihydrothiophen-3-amine;hydrochloride
• (1,1-Dioxido-2,3-dihydro-3-thienyl)amine hydrochloride
• AT38246
• BS-40854
• (R)-3-Amino-2,3-dihydrothiophene 1,1-dioxide hydrochloride
• 3-amino-2,3-dihydrothiophene1,1-dioxidehydrochloride
• EN300-10694
• 1,1-dioxo-2,3-dihydro-1h-1lambda*6*-thiophen-3-ylamine hydrochloride
• (1,1-Dioxido-2,3-dihydro-3-thienyl)amine hydrochloride, AldrichCPR
• 3-amino-2,3-dihydro-1lambda 6-thiophene-1,1-dione hydrochloride
• SY352456
• F1294-0034
• SY139359
• 1,1-dioxido-2,3-dihydrothien-3-ylamine hydrochloride
• Z57012285
• 3-AMINO-2,3-DIHYDRO-1??-THIOPHENE-1,1-DIONE HYDROCHLORIDE
• 62510-60-5
• DB-372162
• FA164557
• 3-Amino-2,3-dihydro-1?6-thiophene-1,1-dione hydrochloride
• 825-798-5

• MDL： MFCD00456625
• Inchi： 1S/C4H7NO2S.ClH/c5-4-1-2-8(6,7)3-4;/h1-2,4H,3,5H2;1H
• InChI Key： LKFDPRBLUFZFJH-UHFFFAOYSA-N
• SMILES： Cl.S1(C=CC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 168.9964274g/mol
• Monoisotopic Mass: 168.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride

Introduction to 3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride (CAS No. 62510-60-5)

3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride, identified by the chemical compound code CAS No. 62510-60-5, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a thiophene core with functional groups that make it a versatile intermediate in synthetic chemistry. The presence of both amino and dione functionalities in its structure endows it with unique reactivity, making it a valuable scaffold for the development of novel bioactive agents.

The molecular structure of 3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride consists of a six-membered aromatic ring containing sulfur, which is a characteristic feature of thiophene derivatives. The amino group (-NH₂) at the 3-position and the dione groups (C=O) at the 1 and 4 positions contribute to its complex chemical behavior. This arrangement allows for various chemical transformations, including nucleophilic additions, condensations, and cyclizations, which are pivotal in constructing more intricate molecular architectures.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. 3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride has emerged as a key intermediate in the synthesis of pharmacologically relevant molecules. Its applications span across multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer agents. The dione moiety is particularly noteworthy as it can participate in Michael additions and other nucleophilic reactions, facilitating the construction of pharmacophores essential for drug design.

One of the most compelling aspects of 3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride is its role in the development of small-molecule inhibitors targeting enzyme-catalyzed processes. Enzymes such as kinases and oxidoreductases often serve as critical targets in drug discovery due to their involvement in numerous cellular pathways. The structural features of this compound allow it to interact with these enzymes through hydrogen bonding and hydrophobic interactions, modulating their activity and potentially leading to therapeutic benefits.

Recent studies have highlighted the potential of 3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride in addressing neurological disorders. The thiophene ring is known to penetrate the blood-brain barrier effectively, making it an attractive scaffold for central nervous system (CNS) drugs. Furthermore, the presence of both amino and dione groups provides multiple sites for functionalization, enabling the design of molecules with enhanced specificity and reduced side effects. Researchers are exploring its derivatives as candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the formation of the thiophene ring through cyclization reactions followed by functional group modifications to introduce the amino and dione moieties. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yields and purity. These methods align with current trends in green chemistry aimed at minimizing waste and maximizing efficiency.

In clinical research settings, 3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride has been investigated for its potential as an adjuvant therapy alongside conventional treatments. Preclinical studies have demonstrated its ability to enhance drug delivery systems by improving solubility and bioavailability. Additionally, its structural similarity to known bioactive compounds suggests that it may exhibit synergistic effects when combined with other therapeutic agents. This underscores its importance as a lead compound in drug discovery pipelines.

The pharmaceutical industry has recognized the significance of 3-amino-2,3-dihydro-1-thiophene-1,1-dione hydrochloride due to its broad applicability and potential therapeutic benefits. Companies are investing in research to optimize its synthesis and explore new derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry are fostering innovation in this area by leveraging computational modeling and high-throughput screening techniques to accelerate drug development.

As our understanding of molecular interactions continues to evolve, 3-amino -2 , 3 -dihydro - 1 -thiophene - 1 , 1 -dione hydrochloride remains at the forefront of medicinal chemistry research . Its unique structural features offer a rich foundation for designing molecules that can address complex diseases more effectively than existing treatments . The ongoing exploration of this compound underscores its enduring relevance in advancing human health through chemical innovation .